Cas no 2098139-55-8 (methyl 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetate)

• Product Name: methyl 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetate
• CAS No: 2098139-55-8
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 5724601
• PubChem ID: 121213696
• Update Time: 2025-05-21

methyl 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetate
• methyl 2-(1-methyl-3-thiophen-3-ylpyrazol-4-yl)acetate
• 2098139-55-8
• F2198-5352
• AKOS026724167
• starbld0031940

• Inchi： 1S/C11H12N2O2S/c1-13-6-9(5-10(14)15-2)11(12-13)8-3-4-16-7-8/h3-4,6-7H,5H2,1-2H3
• InChI Key： WVJWMTRCDWIKTC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(=CN(C)N=1)CC(=O)OC

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.4Ų

Additional information on methyl 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetate

Research Briefing on Methyl 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetate (CAS: 2098139-55-8): Recent Advances and Applications

Methyl 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetate (CAS: 2098139-55-8) is a pyrazole-based compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. This briefing provides an overview of the latest research developments, synthesis methodologies, and potential therapeutic applications associated with this compound.

Recent studies have highlighted the significance of this compound as a key intermediate in the synthesis of novel heterocyclic scaffolds. Its structural features, including the thiophene and pyrazole moieties, make it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers have successfully utilized this compound in the synthesis of targeted molecules with enhanced bioactivity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, methyl 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetate was employed as a precursor for the development of selective JAK2 inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders, with IC50 values in the nanomolar range. The researchers also noted improved pharmacokinetic profiles compared to existing inhibitors.

Another significant application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters publication, where it served as a building block for the synthesis of novel anti-inflammatory agents. The study revealed that modifications at the ester group of the compound led to derivatives with significant COX-2 selectivity, reducing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

From a synthetic chemistry perspective, advances in the preparation of methyl 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetate have been achieved through optimized Pd-catalyzed cross-coupling reactions. A 2022 Organic Process Research & Development article detailed a scalable and cost-effective synthesis route, achieving yields exceeding 85% with high purity. This development is particularly relevant for industrial-scale production and further pharmacological evaluation.

Ongoing research is exploring the potential of this compound in other therapeutic areas, including antimicrobial and anticancer applications. Preliminary in vitro studies have shown promising activity against drug-resistant bacterial strains, while molecular docking simulations suggest possible interactions with key cancer targets. However, these findings require further validation through comprehensive preclinical studies.

In conclusion, methyl 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetate (CAS: 2098139-55-8) represents a valuable chemical entity with diverse applications in medicinal chemistry. The recent advancements in its synthesis and pharmacological evaluation underscore its potential as a versatile scaffold for drug development. Future research directions may focus on expanding its therapeutic indications and optimizing its drug-like properties through structural modifications.